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Compound of Interest

Compound Name: Octahydroindole-2-Carboxylic Acid

Cat. No.: B057228

(2S,3aS,7aS)-Octahydroindole-2-carboxylic acid, a bicyclic amino acid derivative, serves as
a critical chiral building block in contemporary pharmaceutical synthesis. Its rigid
conformational structure and specific stereochemistry make it an indispensable intermediate,
particularly in the production of Angiotensin-Converting Enzyme (ACE) inhibitors. This technical
guide provides a comprehensive overview of its chemical and physical properties, detailed
experimental protocols for its synthesis and analysis, and its pivotal role in drug development
for researchers, scientists, and professionals in the field.

Core Properties

(2S,3aS,7aS)-Octahydroindole-2-carboxylic acid, also known by synonyms such as L-
Octahydroindole-2-carboxylic acid and (2S,3AS,7AS)-2-Carboxyoctahydroindole, possesses
a well-defined set of physicochemical characteristics crucial for its application in synthetic
chemistry.[1][2]
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Property

Value

Reference(s)

IUPAC Name

(2S,3aS,7aS)-Octahydro-1H-

indole-2-carboxylic acid

[1]

Molecular Formula CoH1sNO:2 [1][3]

Molecular Weight 169.22 g/mol [1]

CAS Number 80875-98-5 [1][3]
White to off-white or yellowish

Appearance ) ) [2][4]
crystalline solid

Melting Point 267-269 °C [415]

N _ 318.6 + 25.0 °C at 760 mmHg

Boiling Point ) [2][6]
(Predicted)

Solubility Soluble in water and methanol.  [3][4][6]

pKa 2.47 £ 0.20 (Predicted) [2][6]

LogP 0.3 (at 25°C and pH 5) [6]

Optical Rotation

[a]D -45.6 (c 0.46, MeOH)

[5]

Spectroscopic Data
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Spectrum Data Highlights Reference(s)

ATR-IR spectra are available.
Key absorption bands for the
S,S,S)-1 isomer (KBr pellet
R ( ) (KBr pellet) (115]
are observed at 3600-2200
cm~1 (O-H and N-H stretch)

and 1623 cm~1 (C=0 stretch).

While specific spectra for the
titte compound are not readily
available in the search results,
1H and 13C NMR are standard
NMR o [51[7]
characterization methods. For
the precursor, Indole-2-
carboxylic acid, detailed NMR

data is available.

Synthesis and Role in Drug Development

The primary significance of (2S,3aS,7aS)-octahydroindole-2-carboxylic acid lies in its role as
a key starting material for the synthesis of ACE inhibitors, most notably Perindopril and
Trandolapril.[2][8] Its incorporation into these drug molecules is crucial for their therapeutic
activity in treating hypertension and heart failure.[2] The bicyclic structure of this amino acid
analogue imparts conformational rigidity to the resulting peptidomimetics, which can lead to
improved bioavailability and selectivity.[5][9]

The synthesis of (2S,3aS,7aS)-octahydroindole-2-carboxylic acid is most commonly
achieved through the catalytic hydrogenation of (S)-indoline-2-carboxylic acid.[5] This
stereoselective process is critical for obtaining the desired enantiomerically pure product.[5][9]
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Synthesis of (2S,3aS,7aS)-Octahydroindole-2-carboxylic acid.

Experimental Protocols
Synthesis of (2S,3aS,7aS)-octahydroindole-2-carboxylic
acid[5]

Materials:

(S)-indoline-2-carboxylic acid (3.0 g, 18.38 mmol)

Acetic acid (60 mL)

Platinum(I1V) oxide (PtOz, 300 mg)

Ethanol
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Procedure:

¢ A solution of (S)-indoline-2-carboxylic acid in acetic acid is prepared.

e The solution is hydrogenated at 60 °C in the presence of PtO2z catalyst.

o After 24 hours, the catalyst is removed by filtration and washed with acetic acid.
e The solvent is evaporated to dryness.

e The resulting residue is crystallized from ethanol to yield pure (2S,3aS,7aS)-
octahydroindole-2-carboxylic acid as a white solid.

HPLC Analysis for Purity and Isomer Separation[8]

A reverse-phase HPLC method with a refractive index detector (RID) is effective for the
separation and quantification of (2S,3aS,7aS)-octahydroindole-2-carboxylic acid and its
three isomers.[8] This is particularly important as the compound is often used as a raw material
where isomeric purity is critical.[8]
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Sample Preparation Mobile Phase Flow: 1.5 mL/min
(50 mg in 10 mL mobile phase) (200% Buffer, pH 3.0) Temp: 35°C

HPLC System
(Agilent 1100 series)

Column
(Inertsil ODS-4, 250x4.6mm, 5um)

Detector
(Refractive Index Detector)

Data Acquisition & Processing
(Agilent ChemStation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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